Cas no 52278-63-4 (3'-Adenylic acid,monobutyl ester)

• Product Name: 3'-Adenylic acid,monobutyl ester
• CAS No: 52278-63-4
• MF: C₁₄H₂₂N₅O₇P
• MW: 403.327543735504
• CID: 372028
• PubChem ID: 171147
• Update Time: 2025-04-19

3'-Adenylic acid,monobutyl ester Chemical and Physical Properties

Names and Identifiers

• 3'-Adenylic acid,monobutyl ester
• [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl] butyl hydrogen phosphate
• 3'-(1-butylphosphoryl)adenosine
• SCHEMBL2239470
• 3'-Adenylic acid, monobutyl ester
• DTXSID40200305
• 52278-63-4
• B-factor

• Inchi： 1S/C14H22N5O7P/c1-2-3-4-24-27(22,23)26-11-8(5-20)25-14(10(11)21)19-7-18-9-12(15)16-6-17-13(9)19/h6-8,10-11,14,20-21H,2-5H2,1H3,(H,22,23)(H2,15,16,17)/t8-,10-,11-,14-/m1/s1
• InChI Key： RVVKQBUWQFREIE-IDTAVKCVSA-N
• SMILES： P(=O)(O)(OCCCC)O[C@@H]1[C@@H](CO)O[C@H]([C@@H]1O)N1C=NC2C(N)=NC=NC1=2

Computed Properties

• Exact Mass: 403.12586
• Monoisotopic Mass: 403.12568506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 175Ų

Experimental Properties

• PSA: 175.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Ribonucleoside 3'-phosphates Ribonucleoside 3'-phosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Ribonucleoside 3'-phosphates